Cas no 20605-19-0 (3-amino-1-butylurea)

3-Amino-1-butylurea is a urea derivative with the molecular formula C₅H₁₃N₃O. This compound features both an amino group and a urea moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for reactivity in condensation and nucleophilic substitution reactions, facilitating the preparation of heterocyclic compounds and functionalized ureas. The butyl chain enhances solubility in organic solvents, improving its utility in synthetic workflows. 3-Amino-1-butylurea is particularly valued for its role in medicinal chemistry, where it serves as a building block for biologically active molecules. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.

3-amino-1-butylurea structure

Product Name:3-amino-1-butylurea

CAS No:20605-19-0

MF:C₅H₁₃N₃O

MW:131.176220655441

CID:2840724

PubChem ID:12676228

Update Time:2025-05-28

3-amino-1-butylurea Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-butylurea
- N-Butylhydrazinecarboxamide
- EN300-55865
- AKOS009344697
- 4-BUTYLSEMICARBAZIDE
- 20605-19-0
- OQGXXDLQVFZTAD-UHFFFAOYSA-N
- SCHEMBL6935602
- C5H13N3O
- DTXSID30506520
- 4-n-butyl-semicarbazide
- G25551
- Hydrazinecarboxamide, N-butyl-
- Inchi： 1S/C5H13N3O/c1-2-3-4-7-5(9)8-6/h2-4,6H2,1H3,(H2,7,8,9)
- InChI Key： OQGXXDLQVFZTAD-UHFFFAOYSA-N
- SMILES： O=C(NN)NCCCC

Computed Properties

Exact Mass: 131.105862047Da
Monoisotopic Mass: 131.105862047Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 84.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 67.2Å²

3-amino-1-butylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A595543-25mg	3-amino-1-butylurea	20605-19-0		25mg	$ 50.00	2022-06-08
TRC	A595543-50mg	3-amino-1-butylurea	20605-19-0		50mg	$ 95.00	2022-06-08
TRC	A595543-250mg	3-amino-1-butylurea	20605-19-0		250mg	$ 320.00	2022-06-08
Enamine	EN300-55865-0.05g	3-amino-1-butylurea	20605-19-0	95%	0.05g	$66.0	2023-02-10
Enamine	EN300-55865-0.1g	3-amino-1-butylurea	20605-19-0	95%	0.1g	$98.0	2023-02-10
Enamine	EN300-55865-0.25g	3-amino-1-butylurea	20605-19-0	95%	0.25g	$142.0	2023-02-10
Enamine	EN300-55865-0.5g	3-amino-1-butylurea	20605-19-0	95%	0.5g	$271.0	2023-02-10
Enamine	EN300-55865-1.0g	3-amino-1-butylurea	20605-19-0	95%	1.0g	$371.0	2023-02-10
Enamine	EN300-55865-2.5g	3-amino-1-butylurea	20605-19-0	95%	2.5g	$726.0	2023-02-10
Enamine	EN300-55865-5.0g	3-amino-1-butylurea	20605-19-0	95%	5.0g	$1074.0	2023-02-10